Cas no 109-94-4 (Ethyl formate)

Ethyl formate (C₃H₆O₂) is an ester with the formula HCOOCH₂CH₃, widely used as a solvent, flavoring agent, and intermediate in organic synthesis. It is a colorless liquid with a pleasant, fruity odor, making it suitable for food and fragrance applications. Ethyl formate exhibits excellent solvency for cellulose esters, oils, and resins, enhancing its utility in coatings and adhesives. Its low boiling point (54°C) and high volatility facilitate rapid evaporation in industrial processes. Additionally, it serves as a fumigant due to its insecticidal properties. The compound is biodegradable and hydrolyzes readily, minimizing environmental persistence. Its versatility and favorable physicochemical properties make it valuable across multiple industries.
Ethyl formate structure
Ethyl formate structure
Product Name:Ethyl formate
CAS No:109-94-4
MF:C3H6O2
MW:74.0785412788391
MDL:MFCD00003294
CID:35589
PubChem ID:8025
Update Time:2025-05-28

Ethyl formate Chemical and Physical Properties

Names and Identifiers

    • Ethyl formate
    • FEMA 2434
    • FORMIC ACID ETHYL ESTER
    • FORMIC ETHER
    • ETHYL METHANOATE
    • Aethylformiat
    • Areginal
    • Ethyl ester of formic acid
    • Ethyl Formate [for Spectrophotometry]
    • Ethyl forma
    • ETHYL FORMATE BAKER ANALYZED REAGENT-500 ML
    • ETHYL FORMATE FOR PHARMA SYNTHESIS
    • Ethyl formate, , pure
    • Ethyl Formate, Reagent
    • Ethyl formate,AcroSeal,Extra Dry
    • ethyl formiate
    • Ethyl formic ester
    • ethyl ortho-formate
    • Ethylformiaat
    • HCOOC2H5
    • Ethylformiat
    • Ethyl forMat
    • mrowczanetylu
    • Ethyl formate solution
    • Ethyl formate 98%, SuperDry, Water≤50 ppm (by K.F.)
    • Ethyl formate 98%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
    • MDL: MFCD00003294
    • Inchi: 1S/C3H6O2/c1-2-5-3-4/h3H,2H2,1H3
    • InChI Key: WBJINCZRORDGAQ-UHFFFAOYSA-N
    • SMILES: CCOC=O
    • BRN: 906769

Computed Properties

  • Exact Mass: 74.03680
  • Monoisotopic Mass: 74.036779
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 26.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5

Experimental Properties

  • Ionization Potential: 10.61 eV
  • Color/Form: Colorless and easy to flow liquid with aromatic smell. [1]
  • Density: 0.921 g/mL at 20 °C(lit.)
  • Melting Point: -80°C(lit.)
  • Boiling Point: 54°C
  • Flash Point: Fahrenheit: -2.2 ° f
    Celsius: -19 ° c
  • Refractive Index: n20/D 1.359(lit.)
  • Water Partition Coefficient: 11 g/100 mL (18 ºC)
  • Stability/Shelf Life: Stable. Extremely flammable. May form explosive mixtures with air. Note low flash point and wide explosive limits. Incompatible with strong oxidizing agents, strong bases, strong acids, nitrates.
  • PSA: 26.30000
  • LogP: 0.81520
  • Solubility: Slightly soluble in water, soluble in benzene, ethanol, diethyl ether and other most organic solvents. [15]
  • FEMA: 2434
  • Merck: 3807
  • Sensitiveness: Moisture Sensitive
  • Vapor Pressure: 15.16 psi ( 55 °C)
    3.79 psi ( 20 °C)

Ethyl formate Security Information

  • Symbol: GHS02 GHS07
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H302,H319,H332,H335
  • Warning Statement: P210,P261,P305+P351+P338
  • Hazardous Material transportation number:UN 1190 3/PG 2
  • WGK Germany:1
  • Hazard Category Code: 11-20/22-36/37
  • Safety Instruction: S9-S16-S24-S26-S33
  • RTECS:LQ8400000
  • Hazardous Material Identification: F Xn
  • Explosive Limit:16%
  • HazardClass:3
  • PackingGroup:II
  • Toxicity:LD50 orally in rats: 4.29 g/kg (Smyth)
  • TSCA:Yes
  • Storage Condition:Flammable area
  • Packing Group:II
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R11; R20/22; R36/37

Ethyl formate Customs Data

  • HS CODE:2915130000
  • Customs Data:

    China Customs Code:

    2915120000

    Overview:

    2915120000 Formate.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2915120000 salts of formic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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